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Compound of Interest

Compound Name: Galloflavin

Cat. No.: B583258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the preparation, storage, and handling of

Galloflavin stock solutions in Dimethyl Sulfoxide (DMSO). Galloflavin is a known inhibitor of

lactate dehydrogenase (LDH), a key enzyme in anaerobic glycolysis.[1][2] By inhibiting LDH,

Galloflavin disrupts the metabolic processes in cancer cells that heavily rely on glycolysis,

leading to reduced ATP production and subsequent apoptosis.[3][4] These protocols are

intended to ensure the stability, and effective use of Galloflavin in various research

applications.

Chemical and Physical Properties
A summary of the key quantitative data for Galloflavin is presented in the table below for easy

reference.
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Property Value Source(s)

Molecular Weight 278.17 g/mol [1][5]

Molecular Formula C₁₂H₆O₈ [1][5]

Appearance Yellow solid [5]

Solubility in DMSO

Ranging from 2 mg/mL to 55

mg/mL. Sonication and

warming may be required.

[1][2][5]

Storage (Solid) -20°C for up to 3 years [5][6]

Storage (in DMSO)

-80°C for up to 1 year; -20°C

for up to 1 month. Aliquoting is

recommended to avoid freeze-

thaw cycles.

[1][2][5]

Experimental Protocols
Preparing a 10 mM Galloflavin Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Galloflavin in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

in vitro experiments.

Materials:

Galloflavin powder (crystalline solid)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath sonicator or heating block (optional)

Calibrated analytical balance
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Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the Galloflavin powder vial and DMSO to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh out the desired amount of Galloflavin powder using a calibrated

analytical balance in a sterile environment. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 2.78 mg of Galloflavin (Molecular Weight: 278.17 g/mol ).

Dissolution:

Add the weighed Galloflavin powder to a sterile microcentrifuge tube.

Add the appropriate volume of DMSO. For a 10 mM solution from 2.78 mg of Galloflavin,

add 1 mL of DMSO.

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

Aiding Solubility (if necessary):

Due to variability in reported solubility, if the compound does not fully dissolve, sonicate

the solution in a water bath for 10-15 minutes.[5]

Alternatively, gentle warming of the solution to 60°C can aid in dissolution.[1][6] Ensure the

vial is properly sealed during this step.

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Sterilization (Optional): If required for your specific application, the stock solution can be

filter-sterilized using a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

This is crucial to avoid repeated freeze-thaw cycles which can degrade the compound.[5]
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Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1][2][5]

Important Considerations:

Always use high-purity, anhydrous DMSO as hygroscopic DMSO can significantly impact the

solubility of Galloflavin.[1][2]

For cell-based assays, the final concentration of DMSO in the culture medium should

typically not exceed 0.1% to avoid solvent-induced cytotoxicity. A negative control with the

same DMSO concentration should be included in experiments.[5]

Aqueous solutions of Galloflavin are not recommended for storage beyond one day.[7]

Visualizations
Experimental Workflow for Galloflavin Stock Solution
Preparation
The following diagram outlines the key steps for preparing a Galloflavin stock solution in

DMSO.
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Workflow for Galloflavin Stock Solution Preparation
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Caption: Workflow for preparing Galloflavin stock solution.
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Galloflavin's Mechanism of Action: Inhibition of Lactate
Dehydrogenase
This diagram illustrates the simplified signaling pathway affected by Galloflavin. Galloflavin
inhibits Lactate Dehydrogenase (LDH), which is responsible for the conversion of pyruvate to

lactate. This inhibition leads to a blockage of glycolysis, reduced ATP production, and ultimately

induces apoptosis in cancer cells.
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Caption: Galloflavin inhibits LDH, blocking glycolysis and inducing apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.medchemexpress.com/galloflavin.html
https://www.selleckchem.com/products/galloflavin.html
https://pubmed.ncbi.nlm.nih.gov/22954722/
https://pubmed.ncbi.nlm.nih.gov/22954722/
https://pubmed.ncbi.nlm.nih.gov/22954722/
https://www.researchgate.net/publication/230810172_Galloflavin_a_new_lactate_dehydrogenase_inhibitor_induces_the_death_of_human_breast_cancer_cells_with_different_glycolytic_attitude_by_affecting_distinct_signaling_pathways
https://www.targetmol.com/compound/galloflavin
https://file.medchemexpress.com/batch_PDF/HY-W040118/Galloflavin-DataSheet-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/insert/14846.pdf
https://www.benchchem.com/product/b583258#preparing-galloflavin-stock-solution-in-dmso
https://www.benchchem.com/product/b583258#preparing-galloflavin-stock-solution-in-dmso
https://www.benchchem.com/product/b583258#preparing-galloflavin-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b583258?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

